Cas no 2580239-90-1 (7-{(benzyloxy)carbonylamino}thieno2,3-bpyrazine-6-carboxylic acid)

• Product Name: 7-{(benzyloxy)carbonylamino}thieno2,3-bpyrazine-6-carboxylic acid
• CAS No: 2580239-90-1
• MF: C₁₅H₁₁N₃O₄S
• MW: 329.330541849136
• CID: 5661960
• PubChem ID: 165895424
• Update Time: 2025-06-08

7-{(benzyloxy)carbonylamino}thieno2,3-bpyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580239-90-1
• 7-{[(benzyloxy)carbonyl]amino}thieno[2,3-b]pyrazine-6-carboxylic acid
• EN300-27722879
• 7-{(benzyloxy)carbonylamino}thieno2,3-bpyrazine-6-carboxylic acid

• Inchi： 1S/C15H11N3O4S/c19-14(20)12-10(11-13(23-12)17-7-6-16-11)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： ZQQWBMXPJOGNIB-UHFFFAOYSA-N
• SMILES： S1C2C(C(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1)=NC=CN=2

Computed Properties

• Exact Mass: 329.04702701g/mol
• Monoisotopic Mass: 329.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 130Ų

Additional information on 7-{(benzyloxy)carbonylamino}thieno2,3-bpyrazine-6-carboxylic acid

Comprehensive Overview of 7-{(benzyloxy)carbonylamino}thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 2580239-90-1)

The compound 7-{(benzyloxy)carbonylamino}thieno[2,3-b]pyrazine-6-carboxylic acid (CAS No. 2580239-90-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thienopyrazine core coupled with a benzyloxycarbonyl protecting group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 7-{(benzyloxy)carbonylamino}thieno[2,3-b]pyrazine-6-carboxylic acid has surged due to their versatility in medicinal chemistry. The compound's carboxylic acid moiety allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. This aligns with the growing trend in precision medicine, where tailored molecular structures are designed to target specific biological pathways. Additionally, the benzyloxycarbonyl group serves as a protective strategy in peptide synthesis, a technique widely used in the development of therapeutic peptides.

The synthesis and characterization of CAS No. 2580239-90-1 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and reproducibility, which are critical for research and industrial applications. The compound's stability under various conditions also makes it a reliable candidate for long-term studies. As the pharmaceutical industry shifts toward green chemistry, researchers are exploring eco-friendly synthetic routes for thienopyrazine derivatives, further highlighting the relevance of this compound.

One of the most frequently searched questions related to 7-{(benzyloxy)carbonylamino}thieno[2,3-b]pyrazine-6-carboxylic acid is its role in cancer research. Preliminary studies suggest that derivatives of this compound exhibit inhibitory effects on certain cancer cell lines, sparking interest in its potential as a chemo-therapeutic agent. Another hot topic is its application in neurodegenerative disease research, where modified thienopyrazines are being investigated for their neuroprotective properties. These applications align with the broader scientific community's focus on addressing global health challenges.

From a commercial perspective, CAS No. 2580239-90-1 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Researchers are advised to verify the compound's specifications, including purity and solubility, before procurement. The rise of AI-driven drug discovery platforms has also increased the visibility of such compounds, as they are frequently screened for virtual libraries targeting novel biological mechanisms.

In conclusion, 7-{(benzyloxy)carbonylamino}thieno[2,3-b]pyrazine-6-carboxylic acid represents a promising scaffold in modern drug development. Its multifaceted applications, from kinase inhibition to antimicrobial activity, underscore its importance in advancing biomedical science. As research continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.